Cas no 2171439-92-0 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• CAS No: 2171439-92-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6073566
• PubChem ID: 165545818
• Update Time: 2025-06-08

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• 2171439-92-0
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
• EN300-1489422

• Inchi： 1S/C26H32N2O5/c1-16(2)14-23(25(31)27-17(3)12-13-24(29)30)28-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t17?,23-/m0/s1
• InChI Key： RKCWPGKKOGAIRO-VXLWULRPSA-N
• SMILES： O(C(N[C@H](C(NC(C)CCC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid

Comprehensive Overview of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS No. 2171439-92-0)

In the realm of peptide synthesis and pharmaceutical research, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS No. 2171439-92-0) stands out as a critical intermediate. This compound, often abbreviated as Fmoc-L-Leu-OH derivative, is widely utilized in solid-phase peptide synthesis (SPPS) due to its role in protecting amino acids during the assembly of complex peptides. The Fmoc group is a cornerstone in modern peptide chemistry, offering stability under basic conditions while being easily removable under mild acidic conditions.

The growing interest in peptide-based therapeutics has propelled the demand for high-quality intermediates like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid. Researchers are increasingly focusing on its applications in drug discovery, particularly for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its compatibility with automated synthesizers makes it a favorite among laboratories working on high-throughput screening and combinatorial chemistry.

One of the most searched questions in this domain is: "How does Fmoc protection enhance peptide synthesis?" The answer lies in the compound's ability to prevent unwanted side reactions during the elongation of peptide chains. The Fmoc group shields the amino group, allowing selective deprotection and coupling steps, which are essential for constructing peptides with high purity and yield. This feature is particularly valuable in the synthesis of bioconjugates and fluorescently labeled peptides, which are pivotal in diagnostic and imaging applications.

Another hot topic is the compound's role in green chemistry. With sustainability becoming a priority, researchers are exploring eco-friendly alternatives to traditional peptide synthesis methods. 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid aligns with this trend, as it minimizes the need for hazardous reagents and reduces waste generation. This aligns with the broader shift toward sustainable pharmaceutical manufacturing, a subject gaining traction in academic and industrial circles.

From a technical standpoint, the compound's CAS No. 2171439-92-0 is a unique identifier that ensures precise tracking in regulatory and commercial contexts. Its molecular structure, featuring a pentanoic acid backbone and an Fmoc-protected amine, is optimized for compatibility with a wide range of resins and solvents used in SPPS. This versatility makes it indispensable for synthesizing custom peptides, which are in high demand for vaccine development and personalized medicine.

In summary, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid is a linchpin in peptide chemistry, bridging the gap between academic research and industrial applications. Its relevance in drug discovery, bioconjugation, and sustainable synthesis ensures its continued prominence in the scientific community. As the field evolves, this compound will undoubtedly remain at the forefront of innovations in peptide therapeutics and biochemical research.